Cas no 1140495-87-9 ((R)-4-(4-chlorobenzyl)-3-(pyrrolidin-2-yl)-4h-1,2,4-triazole)

• Product Name: (R)-4-(4-chlorobenzyl)-3-(pyrrolidin-2-yl)-4h-1,2,4-triazole
• CAS No: 1140495-87-9
• MF: C₁₃H₁₅ClN₄
• MW: 262.73800110817
• CID: 2190948
• PubChem ID: 53486873
• Update Time: 2025-04-21

(R)-4-(4-chlorobenzyl)-3-(pyrrolidin-2-yl)-4h-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• (R)-4-(4-chlorobenzyl)-3-(pyrrolidin-2-yl)-4h-1,2,4-triazole
• 4-[(4-chlorophenyl)methyl]-3-[(2R)-pyrrolidin-2-yl]-1,2,4-triazole
• RIRGFYYVOFIGPL-GFCCVEGCSA-N
• 1140495-87-9
• 4-[(4-Chlorophenyl)methyl]-3-[(2R)-pyrrolidin-2-yl]-4H-1,2,4-triazole
• SCHEMBL3845687
• DTXSID10705175
• DB-300028

• Inchi： 1S/C13H15ClN4/c14-11-5-3-10(4-6-11)8-18-9-16-17-13(18)12-2-1-7-15-12/h3-6,9,12,15H,1-2,7-8H2/t12-/m1/s1
• InChI Key： RIRGFYYVOFIGPL-GFCCVEGCSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=NN=C1[C@H]1CCCN1

Computed Properties

• Exact Mass: 262.0985242Da
• Monoisotopic Mass: 262.0985242Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.7Ų